Bixin
Bixin
Bixin is a carotenoic acid that is the 6'-monomethyl ester of 9'-cis-6,6'-diapocarotene-6,6'-dioic acid. It has a role as an antioxidant, an insulin-sensitizing drug, a biological pigment, an anti-inflammatory agent, a food colouring and an apoptosis inducer. It is a carotenoic acid, a dicarboxylic acid monoester and a methyl ester.
Bixin has been reported in Bixa orellana and Apis cerana with data available.
structure
Bixin has been reported in Bixa orellana and Apis cerana with data available.
structure
Brand Name:
Vulcanchem
CAS No.:
6983-79-5
VCID:
VC21329092
InChI:
InChI=1S/C25H30O4/c1-20(12-8-14-22(3)16-18-24(26)27)10-6-7-11-21(2)13-9-15-23(4)17-19-25(28)29-5/h6-19H,1-5H3,(H,26,27)/b7-6+,12-8+,13-9+,18-16+,19-17+,20-10+,21-11+,22-14+,23-15-
SMILES:
Array
Molecular Formula:
C25H30O4
Molecular Weight:
394.5 g/mol
Bixin
CAS No.: 6983-79-5
Cat. No.: VC21329092
Molecular Formula: C25H30O4
Molecular Weight: 394.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bixin is a carotenoic acid that is the 6'-monomethyl ester of 9'-cis-6,6'-diapocarotene-6,6'-dioic acid. It has a role as an antioxidant, an insulin-sensitizing drug, a biological pigment, an anti-inflammatory agent, a food colouring and an apoptosis inducer. It is a carotenoic acid, a dicarboxylic acid monoester and a methyl ester. Bixin has been reported in Bixa orellana and Apis cerana with data available. structure |
|---|---|
| CAS No. | 6983-79-5 |
| Molecular Formula | C25H30O4 |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | (2E,4E,6E,8E,10E,12E,14E,16Z,18E)-20-methoxy-4,8,13,17-tetramethyl-20-oxoicosa-2,4,6,8,10,12,14,16,18-nonaenoic acid |
| Standard InChI | InChI=1S/C25H30O4/c1-20(12-8-14-22(3)16-18-24(26)27)10-6-7-11-21(2)13-9-15-23(4)17-19-25(28)29-5/h6-19H,1-5H3,(H,26,27)/b7-6+,12-8+,13-9+,18-16+,19-17+,20-10+,21-11+,22-14+,23-15- |
| Standard InChI Key | RAFGELQLHMBRHD-SLEZCNMESA-N |
| Isomeric SMILES | C/C(=C\C=C\C=C(/C)\C=C\C=C(C)C=CC(=O)OC)/C=C/C=C(\C)/C=C/C(=O)O |
| Canonical SMILES | CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)OC)C=CC=C(C)C=CC(=O)O |
| Melting Point | 189.5 - 190.5 °C |
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